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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling information for
Salbutamol-d9 (acetate), a deuterated isotopologue of the short-acting 32-adrenergic receptor
agonist, Salbutamol. The inclusion of deuterium atoms makes it a valuable internal standard in
pharmacokinetic and metabolic studies. Understanding its safety profile and proper handling
procedures is paramount for ensuring laboratory safety and data integrity.

Hazard Identification and Classification

Salbutamol-d9 (acetate) is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4

[2]

o H319: Causes serious eye

Eye Irritation 2A o

irritation.[1][2]

) o H317: May cause an allergic

Skin Sensitization 1 ] )

skin reaction.[1][2]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment, Chronic with long lasting effects.[1][2]
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GHS Pictogram:

l#.GHS Exclamation Mark Pictogram

Signal Word: Warning[1][2]

Physical and Chemical Properties

The following table outlines the key physical and chemical properties of Salbutamol-d9

(acetate).

Property

Value

Source

Chemical Name

o?-[[[1,1-di(methyl-ds)ethyl-
2,2,2-ds]amino]methyl]-4-
hydroxy-1,3-
benzenedimethanol acetate

[1]3]

(x)-Albuterol-d9 acetate, (£)-

Synonyms Salbutamol-d9 acetate, DL- [11[3]
Salbutamol-d9 acetate
CAS Number 1781417-68-2 [415116]

Molecular Formula

C13H12D9NO3 - C2H40:2 or

(516171

Ci1sH16D9oNOs

Molecular Weight 308.42 g/mol 516171
Solid. A white or almost white,

Appearance ) [8]
crystalline powder.
Sparingly soluble in water;

B soluble in ethanol (96%);
Solubility [3][8]

slightly soluble in ether.
Methanol: Slightly Soluble.

Isotopic Purity

>99% deuterated forms (di-do)

[3]

Storage Temperature

2-8°C, Refrigerator

[5]16]
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Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Safe Handling Protocol

A generalized workflow for the safe handling of Salbutamol-d9 (acetate) is depicted below.
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Safe Handling Workflow for Salbutamol-d9 (acetate)

Preparation

Don appropriate PPE:
- Safety glasses
- Gloves
- Lab coat

'

Work in a well-ventilated area
or fume hood

'

Remove all sources of ignition

Handling

Carefully dispense the required amount

'

Avoid generating dust Avoid contact with skin and eyes Avoid inhalation of dust/vapors

Y Post-Handling V
Decontaminate work surfaces Tightly seal the container
Dispose of waste according to regulations Store at 2-8°C

Click to download full resolution via product page

Safe Handling Workflow
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Precautions for Safe Handling:

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid prolonged or repeated exposure.[1]

Keep away from sources of ignition.[1][2]

Take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage Conditions

o Store in a cool place.[9]
o Keep the container tightly closed in a dry and well-ventilated place.[9]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[9]

e Recommended storage temperature is 2-8°C.[5][6]

Exposure Control and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.
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Control Parameter

Recommendation

Engineering Controls

Use in a well-ventilated area. For operations
that may generate dust or aerosols, a fume

hood is recommended.

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.[10]

Skin Protection

Wear impervious protective clothing, including
gloves (e.g., nitrile rubber) and a lab coat.[10]

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-
approved respirator with an appropriate

particulate filter.[10]

First Aid Measures

In the event of exposure, follow these first aid measures.

First Aid Measures for Salbutamol-d9 (acetate) Exposure

Exposure Event

First Aid Measures for Salbutamol-d9 (acetate) Exposure ‘

Rinse thoroughly with plenty of water for at least 15 minutes.
Seek medical attention.

Click to download full resolution via product page

First Aid Response Flowchart
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General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.

If Inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

[9]

In Case of Skin Contact: Wash off with soap and plenty of water.[9]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[9]

Toxicological Information

Salbutamol-d9 (acetate) is expected to have a toxicological profile similar to its non-
deuterated counterpart.

Toxicity Metric Value Species

LDso (Oral) 1100 mg/kg Mouse (for Salbutamol)[11]

Acute Effects:

o Harmful if swallowed.[1][2]

o Causes serious eye irritation.[1][2]

e May cause an allergic skin reaction.[1][2]

Chronic Effects:

e Animal studies on Salbutamol have indicated a potential for adverse effects on the fetus.[10]

o Long-term exposure to high doses of Salbutamol in animal studies has been associated with
effects such as tachycardia, inflammation of heart tissue, and benign tumors in the
mesovarium of rats. These are considered class-related effects due to excessive beta-
stimulant action.[12]
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Signaling Pathway Context

While Salbutamol is primarily known for its therapeutic effects as a bronchodilator, research
has also explored its role in other cellular processes. One study has implicated Salbutamol in
promoting tumorigenesis in gastric cancer cells through the 32-adrenergic receptor ([32-
AR)/ERK/EMT pathway.[4]

Simplified Salbutamol Signaling Pathway in Gastric Cancer Cells

Salbutamol

[B2-Adrenergic Receptor
(B2-AR)

Epithelial-Mesenchymal
Transition (EMT)

Tumorigenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of Salbutamol-d9
(acetate): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088746#safety-data-sheet-and-handling-
information-for-salbutamol-d9-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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